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Compound of Interest

Compound Name: (4-Bromo-3-fluorophenyl)urea

CAS No.: 1376009-84-5

Cat. No.: B2382741

Get Quote

Executive Summary & Chemical Context[1]
Why This Matters: (4-Bromo-3-fluorophenyl)urea is not a generic organic waste.[1] Its

disposal profile is dictated by the presence of two distinct halogen atoms: Bromine (Br) and

Fluorine (F) attached to an aryl ring.

Unlike standard organic waste, the thermal decomposition of this compound in a waste

incinerator generates Hydrobromic Acid (HBr) and Hydrofluoric Acid (HF). Consequently, this

waste stream requires incineration facilities equipped with specific caustic scrubbers to

neutralize these acid gases. Misclassifying this as "General Organic Waste" can damage

incinerator infrastructure and lead to regulatory fines under RCRA (Resource Conservation and

Recovery Act).

Chemical Identity:

Compound: (4-Bromo-3-fluorophenyl)urea[1]

Physical State: Solid (White to off-white powder)[1]
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Key Functional Groups: Urea backbone, Aryl Bromide, Aryl Fluoride.

Hazard Assessment & Compatibility
Before initiating disposal, you must validate the waste profile. While specific SDS data for this

exact isomer may be limited, its functional groups dictate the following safety profile based on

the class of Halogenated Aromatic Ureas.

Table 1: Physicochemical Hazard Profile
Parameter Characteristic Operational Implication

Primary Hazard Irritant (Skin/Eye/Respiratory)

Do not inhale dust. Use N95 or

P100 respiratory protection if

handling open powder outside

a hood.[1]

Combustion Products CO, NOx, HF, HBr

Strict Segregation. Must be

labeled as "Halogenated" to

ensure proper downstream

incineration.[1]

Reactivity
Stable under normal

conditions.

Incompatible with Strong

Oxidizers. Reaction may

release toxic N-halo species.

[1]

Water Solubility Low / Insoluble

Do not attempt to dilute and

flush down the drain.[1] Zero

Discharge.

Waste Stream Segregation Logic
The most common error in laboratory waste management is mixing halogenated solids with

non-halogenated solvents or solids. The diagram below illustrates the critical decision-making

process to ensure compliance.
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CRITICAL RULE

Waste Generation:
(4-Bromo-3-fluorophenyl)urea

Is the waste Pure Solid
or Solution?

Solid / Powder

Pure Substance/Debris Dissolved in Solvent

Reaction Mixture

CONTAINER A:
Solid Halogenated Waste

(Double Bagged)

Is the Solvent
Halogenated?

CONTAINER B:
Liquid Halogenated Waste

(Carboy)

Yes (e.g., DCM) No (e.g., Methanol)

Even if solvent is non-halogenated,
the solute adds Halogens.

Treat ENTIRE mixture as Halogenated.

High-Temp Incineration
(w/ Acid Scrubbers)

Off-site Disposal Off-site Disposal

Click to download full resolution via product page

Figure 1: Waste Stream Decision Tree. Note that the presence of the fluorinated/brominated

solute forces the entire waste stream into the "Halogenated" category, regardless of the solvent

used.[1]

Step-by-Step Disposal Protocol
This protocol ensures compliance with EPA regulations regarding "Process Waste" and

minimizes the risk of exposure.
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Phase 1: Preparation
PPE Verification: Wear nitrile gloves (double gloving recommended), safety goggles, and a

lab coat. If weighing large quantities (>10g), work inside a fume hood.

Container Selection:

Solids: Wide-mouth HDPE (High-Density Polyethylene) jar or a clear glass jar with a

chemically resistant lid (Teflon/PTFE liner).

Liquids: HDPE carboy or Amber Glass solvent bottle.

Why HDPE? It is resistant to physical shock and chemical attack from potential trace acid

formation.

Phase 2: Accumulation & Labeling
Transfer: Transfer the waste into the container.

For Solids: Avoid generating dust.[2][3] Do not sweep; use a scoop or spatula.

For Debris: Contaminated weigh boats, gloves, and paper towels must go into the Solid

Halogenated bin, not the general trash.[1]

Labeling (Crucial):

Attach a hazardous waste tag immediately.[4]

Chemical Name: Write out "(4-Bromo-3-fluorophenyl)urea" fully. Do not use

abbreviations or structure drawings alone.

Constituents: List "Bromine" and "Fluorine" as constituents if the tag allows, or check the

"Halogenated" box.

Hazard Checkbox: Mark "Toxic" and "Irritant".

Phase 3: Storage & Handoff
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Segregation: Store the container in a Secondary Containment Tray designated for

"Halogenated Waste". Keep separate from "Oxidizers" (e.g., Nitric Acid, Peroxides).[5]

Cap Check: Ensure the cap is tightly closed when not actively adding waste to prevent

volatile emissions (if wet) or dust release (if solid).

Disposal Request: When the container is 90% full, submit a pickup request to your EHS

(Environmental Health & Safety) department.

Spill Management Workflow
In the event of a spill, the priority is to contain the solid without generating airborne dust, which

could be inhaled.[1]

SPILL DETECTED Assess Volume & Risk
(Is it >100g?)

Evacuate Lab
Call EHSYes (>100g)

Proceed to Clean

No (<100g)
Don PPE:

Nitrile Gloves, Goggles,
N95 Mask (if dust risk)

Select Method

Wet Wipe/Scoop
(Prevents Dust)

HEPA Vacuum
(Only if available)

Dry Sweeping
(FORBIDDEN)

Do Not Use

Double Bag Waste
Label as Hazardous

Click to download full resolution via product page

Figure 2: Spill Response Logic.[1] Note that dry sweeping is strictly forbidden to prevent

inhalation of halogenated dust.[1]

Regulatory & Environmental Compliance (US Focus)
RCRA Classification
Under the US EPA Resource Conservation and Recovery Act (RCRA):

Listing: This specific compound is likely not "P-listed" or "U-listed" by specific CAS number.
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Characteristic: It typically does not meet the definition of Ignitable (D001), Corrosive (D002),

or Reactive (D003).

Determination: It falls under "Non-Specific Source" or "Process Waste." However, due to the

halogen content, it must be managed as Hazardous Chemical Waste.

The "Halogen Rule"
Incineration facilities charge significantly higher rates for halogenated waste because they must

inject limestone or caustic soda into the flue gas to capture HF and HBr.

Failure to segregate forces the facility to treat all non-halogenated waste in that batch as

halogenated, exponentially increasing costs and carbon footprint.

Environmental Risk: Improper combustion without scrubbing releases acid rain precursors

(HF/HBr) and potential brominated dioxins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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